3-(4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazine-1-carbonyl)benzonitrile
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Description
Scientific Research Applications
Medicinal Chemistry and Drug Development
- Anti-inflammatory Properties : Researchers have investigated the anti-inflammatory potential of this compound. Its structure suggests that it might modulate inflammatory pathways, making it a candidate for drug development .
- Antiallergic and Antiarthritic Effects : Preliminary studies indicate that it could exhibit antiallergic and antiarthritic effects. Further research is needed to validate these findings .
- Antiviral Activity : The compound’s piperazine moiety may contribute to antiviral properties. Scientists have explored its potential against viral infections.
Materials Science and Organic Synthesis
- Building Blocks for Heterocyclic Compounds : Chemists have used this compound as a building block for synthesizing more complex heterocyclic structures. Its unique sulfur-containing ring provides versatility in organic synthesis .
- Cystinyl Aminopeptidase Inhibition : In silico screening suggests that derivatives of this compound exhibit strong probability levels of inhibiting cystinyl aminopeptidase, a potential target for drug discovery .
Bioorganic Chemistry and Enzyme Inhibition
- Enzyme Inhibitors : Researchers have explored its potential as an enzyme inhibitor. Investigating its interactions with specific enzymes could lead to novel therapeutic strategies .
Chemical Biology and Molecular Interactions
- Molecular Docking Studies : Computational approaches have been employed to study its binding interactions with biological macromolecules. These studies provide insights into its mode of action .
Pharmacology and Toxicology
- Toxicity Assessment : While limited data are available, researchers have assessed its toxicity profile. Understanding its safety and potential adverse effects is crucial for further development .
Pharmaceutical Formulation and Drug Delivery
properties
IUPAC Name |
3-[4-(1,1-dioxothian-4-yl)piperazine-1-carbonyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O3S/c18-13-14-2-1-3-15(12-14)17(21)20-8-6-19(7-9-20)16-4-10-24(22,23)11-5-16/h1-3,12,16H,4-11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVRDVKQZLBAXGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCC1N2CCN(CC2)C(=O)C3=CC=CC(=C3)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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